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Abstract
Epetirimod, also known by the synonym S-30563, is a potent small molecule

immunomodulator belonging to the imidazo[4,5-c][1]naphthyridin-4-amine class. It functions as

a Toll-like receptor 7 (TLR7) agonist, leading to the induction of various cytokines and

subsequent activation of the innate and adaptive immune systems. This technical guide

provides a detailed overview of the chemical structure of Epetirimod, a comprehensive

methodology for its chemical synthesis adapted from related patent literature, and an

exploration of its mechanism of action. While detailed quantitative data from peer-reviewed

publications are scarce, this document consolidates the available information to serve as a

valuable resource for researchers in medicinal chemistry and immunology.

Chemical Structure and Properties
Epetirimod is a heterocyclic compound with a rigid tetracyclic core. The structure features an

imidazo ring fused to a naphthyridine system, with an amine group at the 4-position and an

isobutyl group at the 1-position of the imidazo[4,5-c][1]naphthyridine ring.

Table 1: Chemical and Physical Properties of Epetirimod
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Property Value

IUPAC Name
1-(2-Methylpropyl)-1H-imidazo[4,5-c]

[1]naphthyridin-4-amine

Synonyms S-30563, TAK-851

CAS Number 227318-71-0 (free base)

Molecular Formula C₁₃H₁₅N₅

Molecular Weight 241.30 g/mol

Appearance Solid powder

Chemical Synthesis
A detailed, peer-reviewed synthesis of Epetirimod is not readily available in the public domain.

However, based on patents for closely related imidazo[4,5-c][1]naphthyridin-4-amine analogs, a

plausible multi-step synthetic route can be outlined. The following protocol is adapted from a

patented process for a similar compound and represents a likely pathway to Epetirimod.

Synthetic Scheme Overview
The synthesis can be conceptualized as a multi-step process starting from a substituted

naphthyridine precursor, followed by reduction, cyclization, and amination to yield the final

product.
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Synthetic Workflow for Epetirimod

Substituted
[1,5]Naphthyridine

N4-(2-methylpropyl)-3-nitro
[1,5]naphthyridin-4-amine

Amination

N4-(2-methylpropyl)
[1,5]naphthyridine-3,4-diamine

Reduction

1-(2-Methylpropyl)-1H-imidazo
[4,5-c][1,5]naphthyridine

Cyclization

1-(2-Methylpropyl)-1H-imidazo
[4,5-c][1,5]naphthyridin-5-oxide

Oxidation

Epetirimod
(Final Product)

Amination
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Epetirimod Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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